Cas no 5135-81-9 (1-(1-ethyl-1H-indol-3-yl)-2-(methylamino)ethanol)

1-(1-ethyl-1H-indol-3-yl)-2-(methylamino)ethanol structure
5135-81-9 structure
Product Name:1-(1-ethyl-1H-indol-3-yl)-2-(methylamino)ethanol
CAS No:5135-81-9
MF:C13H18N2O
MW:218.294823169708
CID:935214
PubChem ID:21215
Update Time:2025-04-19

1-(1-ethyl-1H-indol-3-yl)-2-(methylamino)ethanol Chemical and Physical Properties

Names and Identifiers

    • 1-(1-ethyl-1H-indol-3-yl)-2-(methylamino)ethanol
    • 1-(1-ethylindol-3-yl)-2-(methylamino)ethanol
    • 1H-indole-3-methanol, 1-ethyl-alpha-[(methylamino)methyl]-
    • 1-Ethyl-alpha-((methylamino)methyl)indole-3-methanol
    • NSC19971
    • 5135-81-9
    • NSC 19971
    • NSC-19971
    • INDOLE-3-METHANOL, 1-ETHYL-alpha-((METHYLAMINO)METHYL)-
    • BRN 0397330
    • Inchi: 1S/C13H18N2O/c1-3-15-9-11(13(16)8-14-2)10-6-4-5-7-12(10)15/h4-7,9,13-14,16H,3,8H2,1-2H3
    • InChI Key: VVSPHTVFNGUXSK-UHFFFAOYSA-N
    • SMILES: OC(CNC)C1=CN(CC)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 218.14204
  • Monoisotopic Mass: 218.141913
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.2
  • XLogP3: 1

Experimental Properties

  • Density: 1.11
  • Boiling Point: 404.2°C at 760 mmHg
  • Flash Point: 198.2°C
  • Refractive Index: 1.576
  • PSA: 37.19
  • LogP: 2.30490
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